N-Allyl-N-(2-bromo-ethyl)-2-nitro-benzenesulfonamide

• Molecular Formula: C11H13BrN2O4S
• Molecular Weight: 349.20 g/mol
• IUPAC Name: N-(2-bromoethyl)-2-nitro-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C11H13BrN2O4S/c1-2-8-13(9-7-12)19(17,18)11-6-4-3-5-10(11)14(15)16/h2-6H,1,7-9H2
• InChI Key: KVNLAMBJJLUXJY-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CCBr)S(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Description

N-Allyl-N-(2-bromo-ethyl)-2-nitro-benzenesulfonamide is a useful research compound. Its molecular formula is C11H13BrN2O4S and its molecular weight is 349.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Allyl-2-nitro-benzenesulfonamide (570 mg, 2.35 mmol) is dissolved in DMF (5 mL) and then CsCO3 (920 mg, 2.82 mmol) and 1,2-dibromoethane (884 mg, 4.71 mmol) is added. The mixture is then microwaved for 30 min at 150° C., then filtered and the solid washed with EtOAc (30 mL). The organic is washed with Brine (20 mL) and then dried over Na2SO4 and then concentrated to dryness. HPLC (CH3CN/H2O/0.1% TFA) provides N-Allyl-N-(2-bromo-ethyl)-2-nitro-benzenesulfonamide (400 mg, 48%). MS-ES [M+H]+=351.1.